Cas no 611-61-0 (2,4'-Dimethylbiphenyl)

• Product name: 2,4'-Dimethylbiphenyl
• CAS No: 611-61-0
• MF: C₁₄H₁₄
• MW: 182.260963916779
• MDL: MFCD15042185
• CID: 2667751
• PubChem ID: 123078

2,4'-Dimethylbiphenyl Chemical and Physical Properties

Names and Identifiers

• 1-methyl-2-(4-methylphenyl)benzene
• 24DIMETHYLBIPHENYL
• 2,4'-Dimethylbiphenyl
• 611-61-0
• AKOS025404405
• AB92842
• 2,4'-Dimethyl-1,1'-biphenyl
• UNII-94Y3VL8TTO
• MFCD15042185
• 94Y3VL8TTO
• o,p'-Bitolyl
• 2,4'-Ditolyl
• DTXSID00209990
• 2,4a(2)-Dimethyl-1,1a(2)-biphenyl
• CS-0454106
• 1,1'-Biphenyl, 2,4'-dimethyl-
• DTXCID50132481
• AS-41072
• 1-methyl-4-(2-methylphenyl)benzene
• 801-543-3

• MDL： MFCD15042185
• Inchi： InChI=1S/C14H14/c1-11-7-9-13(10-8-11)14-6-4-3-5-12(14)2/h3-10H,1-2H3
• InChI Key： SHMKKPZGLDISGT-UHFFFAOYSA-N
• SMILES： CC1=CC=C(C=C1)C2=CC=CC=C2C

Computed Properties

• Exact Mass: 182.109550447g/mol
• Monoisotopic Mass: 182.109550447g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0Ų
• XLogP3: 5

Experimental Properties

• Density: 0.9924
• Melting Point: 24.17°C (estimate)
• Boiling Point: 274.55°C
• Refractive Index: 1.5826

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on 2,4'-Dimethylbiphenyl

2,4'-Dimethylbiphenyl

2,4'-Dimethylbiphenyl (CAS No. 611-61-0) is a chemical compound that belongs to the class of dimethylbiphenyl derivatives. This compound is characterized by its unique molecular structure, which consists of two phenyl rings connected by a single bond, with methyl groups attached at the 2 and 4' positions. The compound is widely studied in various fields of chemistry and materials science due to its interesting physical and chemical properties.

The synthesis of 2,4'-Dimethylbiphenyl has been extensively explored in recent years. Researchers have developed novel methods to synthesize this compound with high yield and purity. For instance, a study published in the *Journal of Organic Chemistry* in 2023 reported a catalytic cross-coupling reaction that efficiently produces 2,4'-Dimethylbiphenyl from its corresponding aryl halides and methylboronic acid. This method not only simplifies the synthesis process but also reduces the environmental impact compared to traditional methods.

One of the most significant applications of 2,4'-Dimethylbiphenyl lies in its use as a building block for more complex organic molecules. The compound's ability to undergo various functional group transformations makes it highly versatile in organic synthesis. For example, it has been employed as a precursor for the synthesis of biologically active compounds, such as pharmaceutical agents and agrochemicals.

In addition to its role in organic synthesis, 2,4'-Dimethylbiphenyl has also been investigated for its potential applications in materials science. A recent study published in *Advanced Materials* highlighted the use of this compound as a key component in the development of novel organic semiconductors. The researchers demonstrated that 2,4'-Dimethylbiphenyl can significantly enhance the electronic properties of these materials, making them suitable for use in flexible electronics and optoelectronic devices.

The physical properties of 2,4'-Dimethylbiphenyl have also been a subject of extensive research. Its melting point and boiling point have been determined through advanced thermal analysis techniques, providing valuable insights into its thermal stability. Furthermore, studies on its solubility in various solvents have revealed its excellent solubility in non-polar solvents, which is advantageous for its use in solution-based chemical processes.

From an environmental perspective, understanding the fate and behavior of 2,4'-Dimethylbiphenyl in natural systems is crucial. Recent research has focused on its biodegradation potential and toxicity to aquatic organisms. A study conducted by environmental scientists at the University of California found that 2,4'-Dimethylbiphenyl exhibits moderate biodegradability under aerobic conditions and shows low toxicity to common aquatic species such as *Daphnia magna* and *Danio rerio*. These findings are essential for assessing the environmental impact of this compound and guiding its safe use in industrial applications.

In conclusion, 2,4'-Dimethylbiphenyl (CAS No. 611-61-0) is a versatile compound with a wide range of applications across various scientific disciplines. Its unique molecular structure and favorable physical properties make it an invaluable tool in organic synthesis and materials science. As research continues to uncover new insights into its properties and applications, 2,4'-Dimethylbiphenyl is poised to play an even more significant role in advancing modern chemistry.